Cas no 380545-31-3 (2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(2-methylcyclohexyl)prop-2-enamide)

• Product Name: 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(2-methylcyclohexyl)prop-2-enamide
• CAS No: 380545-31-3
• MF: C₁₈H₂₀F₂N₂O₂
• MW: 334.360411643982
• CID: 5993993
• PubChem ID: 165796421
• Update Time: 2025-06-11

2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(2-methylcyclohexyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26580394
• 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(2-methylcyclohexyl)prop-2-enamide
• Z44320142
• 380545-31-3

• Inchi： 1S/C18H20F2N2O2/c1-12-4-2-3-5-16(12)22-17(23)14(11-21)10-13-6-8-15(9-7-13)24-18(19)20/h6-10,12,16,18H,2-5H2,1H3,(H,22,23)/b14-10-
• InChI Key： TWBLIIYNYZSILQ-UVTDQMKNSA-N
• SMILES： FC(OC1C=CC(=CC=1)/C=C(/C#N)\C(NC1CCCCC1C)=O)F

Computed Properties

• Exact Mass: 334.14928421g/mol
• Monoisotopic Mass: 334.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(2-methylcyclohexyl)prop-2-enamide

Introduction to 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(2-methylcyclohexyl)prop-2-enamide (CAS No. 380545-31-3)

2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(2-methylcyclohexyl)prop-2-enamide, identified by its Chemical Abstracts Service (CAS) number 380545-31-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity, which includes a cyano group, a prop-2-enamide moiety, and a substituted phenyl ring with a difluoromethoxy group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.

The structure of 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(2-methylcyclohexyl)prop-2-enamide is meticulously designed to interact with biological targets in a highly specific manner. The cyano group (-CN) is known for its ability to participate in hydrogen bonding and can influence the compound's solubility and metabolic stability. The prop-2-enamide segment introduces an amide functionality, which is commonly found in bioactive molecules and often serves as a hinge region for protein interactions. Additionally, the 4-(difluoromethoxy)phenyl group adds electronic richness to the molecule, potentially modulating its binding affinity and selectivity. The 2-methylcyclohexyl side chain further enhances the steric properties of the compound, allowing for optimal positioning in biological binding pockets.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The pharmacological profile of 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(2-methylcyclohexyl)prop-2-enamide has been extensively studied in academic and industrial research settings. Preliminary studies suggest that this compound exhibits promising activity in several key areas. For instance, its structure resembles molecules known to interact with enzymes and receptors involved in inflammation, pain perception, and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its potential role in addressing neurological conditions. Research indicates that the difluoromethoxy group may enhance the compound's ability to cross the blood-brain barrier, a critical factor for treating central nervous system (CNS) disorders. Furthermore, the cyano and amide functionalities could facilitate interactions with neurotransmitter receptors or enzyme targets relevant to conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the increasing prevalence of neurodegenerative diseases worldwide and the limited treatment options available.

The synthesis of 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(2-methylcyclohexyl)prop-2-enamide presents both challenges and opportunities for synthetic chemists. The multi-step process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this molecule efficiently. The development of novel synthetic routes not only improves scalability but also allows for structural modifications that could enhance pharmacological properties.

In terms of biological evaluation, the compound has been subjected to various in vitro assays to assess its potential therapeutic effects. Early data suggest that it may exhibit inhibitory activity against certain kinases and transcription factors implicated in cancer progression. The unique combination of functional groups makes it a versatile scaffold for further derivatization, enabling researchers to fine-tune its activity towards specific disease targets. Additionally, computational modeling studies have been conducted to predict how this molecule might bind to biological targets at the atomic level, providing valuable insights into its mechanism of action.

The drug discovery process involving 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(2-methylcyclohexyl)prop-2-enamide aligns with modern trends in medicinal chemistry, emphasizing structure-based drug design and high-throughput screening methodologies. By leveraging cutting-edge technologies such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can obtain detailed structural information about how this compound interacts with its biological targets. This information is crucial for optimizing lead compounds into viable drug candidates.

As research progresses, the clinical development pipeline for this compound will likely expand to include additional therapeutic areas beyond neurodegenerative diseases and cancer. Studies are ongoing to explore its potential benefits in treating inflammatory disorders, where modulation of immune responses could provide significant therapeutic advantages. Moreover, the compound's ability to modulate central nervous system pathways may open doors for applications in mental health conditions such as depression and anxiety.

The regulatory considerations associated with 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(2-methylcyclohexyl)prop-2-enamide are aligned with global standards for pharmaceutical development. Compliance with Good Manufacturing Practices (GMP) ensures that all synthesized materials meet stringent quality control measures before being used in preclinical or clinical studies. Safety profiles are carefully evaluated through toxicology studies to assess potential side effects at various exposure levels.

In conclusion, 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(2-methylcyclohexyl)prop-2-enamide (CAS No. 380545-31-3) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and preliminary biological activity. Its development underscores the importance of innovative molecular design in addressing unmet medical needs across multiple therapeutic domains. As scientific understanding advances，this compound will continue to be a focal point for researchers seeking novel treatments for complex diseases.